Cas no 731-92-0 ([1,1'-Biphenyl]-2-ol,3,5-dinitro-)

• Product Name: [1,1'-Biphenyl]-2-ol,3,5-dinitro-
• CAS No: 731-92-0
• MF: C₁₂H₈N₂O₅
• MW: 260.2023229599
• CID: 569008
• PubChem ID: 12900
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-ol,3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,3,5-dinitro-
• 2,4-DINITRO-6-PHENYLPHENOL
• 2-Biphenylol, 3,5-dinitro-
• 2-hydroxy-3,5-dinitrobiphenyl
• 2-Phenyl-4,6-dinitrophenol
• 3,5-Dinitro-2-biphenylol
• 3,5-dinitro-biphenyl-2-ol
• 3.5-Dinitro-2-hydroxy-biphenyl
• 4,6-dinitro-2-phenylphenol
• 4,6-Dinitro-o-phenylphenol
• 4.6-Dinitro-2-phenyl-phenol
• AI3-17432
• BRN 2292615
• NSC2880
• Phenol, 2,4-dinitro-6-phenyl-
• 3,5-Dinitro-[1,1'-biphenyl]-2-ol
• 3,5-Dinitro[1,1'-biphenyl]-2-ol
• 3-06-00-03309 (Beilstein Handbook Reference)
• [1, 3,5-dinitro-
• [1,1'-Biphenyl]-2-ol, 3,5-dinitro-
• 2-Biphenylol,5-dinitro-
• 731-92-0
• NSC-2880
• N8JX7BHS68
• DTXSID00223373
• HXNGWMWUICJCDR-UHFFFAOYSA-N
• SCHEMBL11671011
• NSC 2880
• (1,1'-Biphenyl)-2-ol, 3,5-dinitro-
• Phenol,4-dinitro-6-phenyl-

• Inchi： 1S/C12H8N2O5/c15-12-10(8-4-2-1-3-5-8)6-9(13(16)17)7-11(12)14(18)19/h1-7,15H
• InChI Key： HXNGWMWUICJCDR-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.04334
• Monoisotopic Mass: 260.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.471
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 168.1°C
• Refractive Index: 1.666
• PSA: 106.51
• LogP: 3.92200